Cas no 71772-21-9 (2',4'-Dihydroxy-7-methoxyisoflavan)

• Product Name: 2',4'-Dihydroxy-7-methoxyisoflavan
• CAS No: 71772-21-9
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 576887
• PubChem ID: 44257510
• Update Time: 2024-03-01

2',4'-Dihydroxy-7-methoxyisoflavan Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-(3,4-dihydro-7-methoxy-2H-1-benzopyran-3-yl)-
• Neovestitol
• 2',4'-Dihydroxy-7-methoxyisoflavan
• LMPK12080029
• Neo-vestitol
• 71772-21-9
• 4-(7-methoxy-3,4-dihydro-2H-chromen-3-yl)benzene-1,3-diol
• CHEBI:180149

• Inchi： 1S/C16H16O4/c1-19-13-4-2-10-6-11(9-20-16(10)8-13)14-5-3-12(17)7-15(14)18/h2-5,7-8,11,17-18H,6,9H2,1H3
• InChI Key： IAYVKGXLPAEGDI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2C=CC(=CC=2O)O)C1)OC

Computed Properties

• Exact Mass: 272.105
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids
• Natural Products and Extracts Plant Extracts Plant based Endosamara racemosa